3-((3-Chlorobenzyl)thio)-6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazine

• IUPAC Name: 3-[(3-chlorophenyl)methylsulfanyl]-6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C16H11ClN4OS/c17-12-4-1-3-11(9-12)10-23-16-19-18-15-7-6-13(20-21(15)16)14-5-2-8-22-14/h1-9H,10H2
• InChI Key: DAAFQKCWEBHWDH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CSC2=NN=C3N2N=C(C=C3)C4=CC=CO4
• Molecular Formula: C16H11ClN4OS
• Molecular Weight: 342.8 g/mol

Description

3-((3-Chlorobenzyl)thio)-6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound is a member of the [1,2,4]triazolo[4,3-b]pyridazine family, which is known for its diverse biological activities.

Scientific Research Applications

Antiviral and Anticancer Properties

A study explored the synthesis of new triazolothiadiazole and triazolothiadiazine derivatives, evaluating them as inhibitors against kinesin Eg5 and HIV. The compounds displayed significant antiviral activity against HIV-1 and HIV-2 replication in MT-4 cells, suggesting potential applications in antiviral therapies. Additionally, some analogues exhibited inhibitory activity against the Eg5 protein, which is implicated in cancer cell division, indicating their potential in anticancer research (Khan et al., 2014).

Structural and Computational Studies

Research involving the synthesis and structure analysis of pyridazine analogs, including DFT calculations and Hirshfeld surface studies, has shown the pharmaceutical significance of these compounds. The study on 6-chloro-3-[(4-chloro-3-methylphenoxy)methyl][1,2,4]triazolo[4,3-b]pyridazine provided insights into the molecular interactions and energy frameworks, highlighting the compound's potential in drug design and development (Sallam et al., 2021).

Antimicrobial and Analgesic Activity

Another area of application is the development of triazolothiadiazines and triazolothiadiazoles for antimicrobial and analgesic purposes. Compounds synthesized from naphtho[2,1-b]furan demonstrated activity against various microbial strains and showed analgesic properties, offering a new avenue for the development of therapeutic agents (Ravindra et al., 2008).

Antidiabetic Drug Development

The compound's derivatives have been evaluated for their potential as anti-diabetic drugs through inhibition of the Dipeptidyl peptidase-4 (DPP-4) enzyme and insulinotropic activities. This research suggests that triazolo-pyridazine substituted piperazines could serve as a basis for developing new treatments for diabetes (Bindu et al., 2019).

Mechanism of Action

Target of Action

Compounds with similar structures, such as [1,2,4]triazolo[4,3-a]pyrazine derivatives, have been evaluated against cancer cell lines and c-met kinase .

Mode of Action

It’s worth noting that similar compounds have been synthesized and used in various applications, including as energetic materials .

Result of Action

Compounds with similar structures have shown potential in various applications, including as energetic materials .